Cas no 1344913-01-4 ((1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol)

(1R)-1-(3-Chloro-4-fluorophenyl)ethan-1-ol is a chiral secondary alcohol featuring a 3-chloro-4-fluorophenyl substituent. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals requiring enantioselective precision. The presence of both chloro and fluoro substituents enhances its utility in fine chemical transformations, offering selective reactivity for cross-coupling or further functionalization. This compound exhibits high chemical stability and is typically employed in the synthesis of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined stereochemistry ensures consistent performance in chiral resolutions or as a building block for complex target structures. Suitable for controlled reactions under inert conditions, it is commonly handled in solution or as a crystalline solid.

(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol structure

1344913-01-4 structure

Product Name:(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol

CAS No:1344913-01-4

MF:C₈H₈ClFO

MW:174.599925041199

MDL:MFCD18339573

CID:4591165

PubChem ID:26594855

Update Time:2025-11-01

(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol
- (R)-1-(3-Chloro-4-fluorophenyl)ethanol
- Benzenemethanol, 3-chloro-4-fluoro-α-methyl-, (αR)-
- MDL： MFCD18339573
- Inchi： 1S/C8H8ClFO/c1-5(11)6-2-3-8(10)7(9)4-6/h2-5,11H,1H3/t5-/m1/s1
- InChI Key： RGGSPHGSOUBBIC-RXMQYKEDSA-N
- SMILES： [C@@H](C1C=CC(F)=C(Cl)C=1)(O)C

(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM460419-250mg	(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol	1344913-01-4	95%+	250mg	$353	2023-03-27
Chemenu	CM460419-500mg	(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol	1344913-01-4	95%+	500mg	$648	2023-03-27
Chemenu	CM460419-1g	(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol	1344913-01-4	95%+	1g	$822	2023-03-27
TRC	C364413-10mg	(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol	1344913-01-4		10mg	$ 50.00	2022-04-01
TRC	C364413-50mg	(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol	1344913-01-4		50mg	$ 185.00	2022-04-01
TRC	C364413-100mg	(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol	1344913-01-4		100mg	$ 295.00	2022-04-01
Enamine	EN300-84071-0.05g	(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol	1344913-01-4	85%	0.05g	$174.0	2024-05-21
Enamine	EN300-84071-0.1g	(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol	1344913-01-4	85%	0.1g	$257.0	2024-05-21
Enamine	EN300-84071-0.25g	(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol	1344913-01-4	85%	0.25g	$367.0	2024-05-21
Enamine	EN300-84071-0.5g	(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol	1344913-01-4	85%	0.5g	$579.0	2024-05-21

(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol Related Literature

1. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
2. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Additional information on (1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol

Comprehensive Overview of (1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol (CAS No. 1344913-01-4)

(1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol, with the CAS number 1344913-01-4, is a chiral alcohol derivative that has garnered significant attention in pharmaceutical and fine chemical industries. This compound, characterized by its 3-chloro-4-fluorophenyl moiety, is a key intermediate in the synthesis of various bioactive molecules. Its enantiopure (1R) configuration makes it particularly valuable for asymmetric synthesis, a growing area of interest in drug development.

The compound’s unique structure, featuring both chloro and fluoro substituents, contributes to its versatility in medicinal chemistry. Researchers frequently explore its potential in designing kinase inhibitors and GPCR-targeted therapeutics, aligning with current trends in precision medicine. The demand for chiral building blocks like this has surged due to their role in reducing side effects in small-molecule drugs, a topic frequently searched in AI-driven drug discovery platforms.

From a synthetic perspective, (1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol is often synthesized via asymmetric reduction of the corresponding ketone using enzymatic catalysis or transition-metal complexes. This aligns with the industry’s shift toward green chemistry and sustainable synthesis, keywords highly ranked in scientific literature databases. Its high enantiomeric excess (ee) (>99%) ensures compliance with stringent regulatory standards for pharmaceutical intermediates.

Analytical characterization of CAS 1344913-01-4 typically involves HPLC, NMR, and mass spectrometry, techniques widely discussed in QC/QA forums. The compound’s melting point and solubility profiles are critical for formulation scientists, a recurring query in pharma SEO trends. Recent patents highlight its utility in next-generation antiviral agents, tapping into post-pandemic research interests.

In supply chain contexts, 1344913-01-4 is classified as a high-purity specialty chemical, with vendors emphasizing cGMP compliance and batch-to-batch consistency. These terms dominate B2B search engines, reflecting buyer priorities. Storage recommendations (-20°C under inert atmosphere) are frequently documented in chemical safety databases, another hotspot for industrial users.

Future applications of (1R)-1-(3-chloro-4-fluorophenyl)ethan-1-ol may expand into bioconjugation and PROTAC technology, areas gaining traction in targeted protein degradation research. Its structural analogs are also being investigated for neuroprotective effects, linking to trending searches in CNS drug development.